Cas no 2002742-01-8 (1-(3-cyclopropylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(3-cyclopropylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 2002742-01-8
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5797671
• PubChem ID: 165963217
• Update Time: 2025-07-01

1-(3-cyclopropylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine
• EN300-1111352
• 2002742-01-8

• Inchi： 1S/C11H19N3/c1-8-11(12)9(2)14(13-8)7-3-4-10-5-6-10/h10H,3-7,12H2,1-2H3
• InChI Key： UGLYCFWDEOICTI-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)CCCC1CC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-cyclopropylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine

1-(3-Cyclopropylpropyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 1-(3-cyclopropylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine, identified by the CAS number 2002742-01-8, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure features a pyrazole ring substituted with a cyclopropyl group, methyl groups, and an amine functional group, making it a unique candidate for further exploration.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The cyclopropyl substituent in this compound adds an additional layer of complexity to its structure, potentially enhancing its pharmacokinetic properties. Researchers have also explored the synthesis of similar compounds using novel methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the efficiency and scalability of production processes.

The pyrazole ring is a key structural element in this compound, contributing to its stability and reactivity. The presence of multiple methyl groups further modulates the electronic properties of the molecule, making it a promising candidate for various applications. For instance, recent research has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that it could be a lead compound for the development of new therapeutic agents targeting Alzheimer's disease and related conditions.

In addition to its biological applications, the compound has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes. Researchers have also investigated its ability to act as a precursor for the synthesis of advanced materials with tailored properties, further expanding its utility across multiple disciplines.

The synthesis of 1-(3-cyclopropylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine involves a series of well-established organic reactions, including alkylation, cyclization, and amine functionalization. Recent advancements in catalysis have enabled more efficient pathways for its production, reducing costs and improving yields. These developments are particularly important for scaling up production to meet the growing demand for this compound in both academic research and industrial applications.

From an environmental perspective, the compound's biodegradability and toxicity profile have been subjects of recent investigations. Studies indicate that it exhibits low toxicity towards non-target organisms under controlled conditions, making it a safer alternative to some traditional chemical agents. However, further research is needed to fully understand its long-term environmental impact and ensure sustainable practices in its use.

In conclusion, 1-(3-cyclopropylpropyl)-3,5-dimethyl-1H-pyrazol-4-amine represents a versatile and promising molecule with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups make it an attractive target for further research and development. As new studies continue to uncover its potential uses and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.